Cas no 2068150-40-1 (2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine
• CAS No: 2068150-40-1
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• MDL: MFCD30489862
• CID: 4635883
• PubChem ID: 125461680
• Update Time: 2025-11-02

2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-5-fluoro-7-methyl-
• 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine
• 2-chloro-5-fluoro-7-methylpyrrolo[2,3-d]pyrimidine
• SY233954
• CS-0051954
• 2068150-40-1
• AS-53465
• P16533
• MFCD30489862
• AKOS030629873

• MDL： MFCD30489862
• Inchi： 1S/C7H5ClFN3/c1-12-3-5(9)4-2-10-7(8)11-6(4)12/h2-3H,1H3
• InChI Key： KMGRQYMMIVVNEP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=CN(C)C2=N1)F

Computed Properties

• Exact Mass: 185.0156030 g/mol
• Monoisotopic Mass: 185.0156030 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7
• Molecular Weight: 185.58

Additional information on 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine

Comprehensive Guide to 2-Chloro-5-Fluoro-7-Methyl-Pyrrolo[2,3-d]Pyrimidine (CAS No. 2068150-40-1)

2-Chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine (CAS No. 2068150-40-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyrimidine derivative features a unique molecular structure with chloro, fluoro, and methyl substituents, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with recent studies exploring its role in targeted cancer therapies.

The growing demand for fluorinated heterocycles in medicinal chemistry has positioned 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine as a compound of particular interest. Its molecular weight of 185.59 g/mol and precise structural features allow for diverse synthetic modifications, answering the pharmaceutical industry's need for novel small molecule therapeutics. Current market analysis shows increasing procurement of this compound by research institutions working on JAK/STAT signaling pathway inhibitors and other precision medicine approaches.

From a chemical perspective, the pyrrolo[2,3-d]pyrimidine core of this compound offers exceptional hydrogen bonding capabilities and π-stacking potential, crucial for biological activity. The strategic placement of the chloro substituent at position 2 and fluoro at position 5 creates electronic effects that influence both reactivity and binding affinity. These characteristics make it particularly valuable for developing selective protein inhibitors, a hot topic in current drug development circles.

Manufacturers of 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine typically emphasize its high purity (often >98%) and consistent batch-to-batch quality, critical factors for pharmaceutical applications. The compound's stability under various conditions makes it suitable for long-term storage and international shipping, addressing common concerns among global research teams. Recent innovations in its synthesis have focused on greener chemistry approaches, aligning with the industry's shift toward sustainable pharmaceutical manufacturing.

In analytical applications, this compound serves as an important reference standard for method development in HPLC and LC-MS systems. Its distinct UV absorption profile and mass fragmentation pattern make it ideal for calibrating instruments used in metabolite identification studies. Laboratories specializing in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling frequently include this compound in their method validation protocols.

The intellectual property landscape surrounding pyrrolopyrimidine derivatives has become increasingly active, with 2068150-40-1 appearing in several recent patent applications. These filings typically highlight its utility in creating next-generation therapeutic agents, particularly for inflammatory and proliferative disorders. This patent activity reflects the compound's growing importance in the competitive field of small molecule drug development.

Quality control protocols for 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine typically involve rigorous spectroscopic characterization, including 1H NMR, 13C NMR, and HRMS analysis. Suppliers often provide comprehensive certificates of analysis detailing residual solvent content and other critical parameters that research chemists require for their synthetic work. These quality assurances have become increasingly important as regulatory standards for pharmaceutical intermediates continue to tighten globally.

From a market perspective, the demand for fluorinated pyrrolopyrimidines like CAS 2068150-40-1 has shown steady growth, particularly in North American and European research markets. This trend correlates with increased investment in targeted cancer therapies and the expansion of kinase inhibitor research programs. Current pricing analysis suggests stable availability, though specialized custom synthesis services for labeled or modified versions command premium pricing.

In the context of recent scientific advancements, 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine has emerged as a key building block for PROTAC (Proteolysis Targeting Chimera) development. This cutting-edge technology in drug discovery utilizes small molecules to selectively degrade target proteins, and the compound's structural features make it particularly suitable for such applications. Researchers are actively exploring its potential in this revolutionary approach to disease treatment.

The handling and storage recommendations for this compound reflect standard practices for heterocyclic compounds. While not classified as hazardous under current regulations, proper laboratory precautions are advised. Material Safety Data Sheets (MSDS) typically recommend storage in cool, dry conditions protected from light - considerations that align with best practices for preserving the integrity of sensitive pharmaceutical intermediates.

Looking forward, the scientific community anticipates expanding applications for 2-chloro-5-fluoro-7-methyl-pyrrolo[2,3-d]pyrimidine in both medicinal chemistry and materials science. Its versatility as a synthetic building block continues to inspire novel research directions, particularly in the development of selective enzyme modulators. As the demand for precision therapeutics grows, this compound is poised to maintain its position as an important tool in modern drug discovery efforts.